Cas no 63195-39-1 (2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile)

• Product Name: 2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile
• CAS No: 63195-39-1
• MF: C₇H₃Cl₃N₂
• MW: 221.471118211746
• MDL: MFCD09754021
• CID: 838689
• Update Time: 2025-07-19

2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5,6-Trichloro-4-methylnicotinonitrile
• 2,5,6-trichloro-4-methyl- 3-Pyridinecarbonitrile
• 2,5,6-Trichloro-4-methyl-nicotinonitrile
• 3-Cyano-2,5,6-trichlor-4-methylpyridin
• 2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile
• 2,5,6-trichloro-4-methylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2,5,6-trichloro-4-methyl-
• MEICKJSSGQUWTE-UHFFFAOYSA-N
• FCH1393211
• RP27333
• AX8163315
• AB0025955
• FT

• MDL： MFCD09754021
• Inchi： 1S/C7H3Cl3N2/c1-3-4(2-11)6(9)12-7(10)5(3)8/h1H3
• InChI Key： MEICKJSSGQUWTE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(C#N)=C1C)Cl)Cl

Computed Properties

• Exact Mass: 219.93600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Topological Polar Surface Area: 36.7

Experimental Properties

• PSA: 36.68000
• LogP: 3.22188

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile

Recent Advances in the Study of 2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile (CAS: 63195-39-1)

The compound 2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile (CAS: 63195-39-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trichloro-methyl-pyridine structure, has shown promising potential in various applications, including agrochemicals and pharmaceutical intermediates. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of considerable scientific interest.

One of the key areas of research has been the optimization of synthetic routes for 2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of production but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, which is crucial for its industrial-scale production.

In the realm of biological activity, recent investigations have explored the compound's potential as a precursor for bioactive molecules. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile exhibited notable inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential utility in developing new anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another significant development is the exploration of 2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile in agrochemical applications. Research conducted by a team at the University of Agricultural Sciences revealed that the compound could serve as an effective intermediate for synthesizing novel pesticides. Its structural properties allow for the creation of derivatives with enhanced pesticidal activity and reduced toxicity to non-target organisms, addressing a critical need for sustainable agricultural solutions.

Despite these advancements, challenges remain in the widespread adoption of 2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile. Issues such as scalability of synthesis, cost-effectiveness, and comprehensive toxicological profiling need to be addressed. Future research directions may include the development of greener synthetic methods, detailed mechanistic studies of its biological activity, and exploration of its potential in other therapeutic areas such as oncology or infectious diseases.

In conclusion, 2,5,6-Trichloro-4-methyl-3-pyridinecarbonitrile (CAS: 63195-39-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its recent advancements in synthesis, biological activity, and agrochemical applications underscore its potential to contribute significantly to these fields. Continued research and collaboration across disciplines will be essential to fully realize its capabilities and address existing challenges.